
Phthalic Acid Anhydride-d4 molecular weight
and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Phthalic Acid Anhydride-d4

Cat. No.: B114058 Get Quote

In-Depth Technical Guide: Phthalic Acid
Anhydride-d4
This guide provides core technical data for Phthalic Acid Anhydride-d4, a deuterated analog

of Phthalic Anhydride. It is intended for researchers, scientists, and professionals in drug

development who utilize stable isotope-labeled compounds for various analytical applications,

such as internal standards in quantitative analysis by NMR, GC-MS, or LC-MS.

Core Compound Properties
The fundamental physicochemical properties of Phthalic Acid Anhydride-d4 are summarized

below.

Property Value Citations

Molecular Formula C₈D₄O₃ [1]

Molecular Weight 152.14 g/mol [1][2][3]

CAS Number 75935-32-9 [1][2]

Synonyms

1,3-Isobenzofurandione-

4,5,6,7-d4, Phthalic-d4

anhydride

[2][3]

Unlabelled CAS Number 85-44-9 [2][4]
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Experimental Protocols
The utilization of Phthalic Acid Anhydride-d4 as an internal standard is a common

application. A general methodology for its use in quantitative mass spectrometry is outlined

below.

Objective: To quantify a non-labeled analyte in a sample matrix using Phthalic Acid
Anhydride-d4 as an internal standard.

Methodology:

Preparation of Standard Solutions:

Prepare a stock solution of the non-labeled analyte of interest at a known concentration.

Prepare a separate stock solution of Phthalic Acid Anhydride-d4 at a known

concentration.

Calibration Curve Generation:

Create a series of calibration standards by spiking a constant known amount of the

Phthalic Acid Anhydride-d4 internal standard solution into varying known concentrations

of the analyte stock solution.

Analyze each calibration standard by the chosen mass spectrometry method (e.g., LC-

MS, GC-MS).

Construct a calibration curve by plotting the ratio of the analyte peak area to the internal

standard peak area against the analyte concentration.

Sample Analysis:

To each unknown sample, add the same constant known amount of the Phthalic Acid
Anhydride-d4 internal standard solution as used for the calibration standards.

Analyze the spiked unknown samples using the same mass spectrometry method.

Quantification:
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Determine the peak area ratio of the analyte to the internal standard in the unknown

samples.

Calculate the concentration of the analyte in the unknown samples by interpolating from

the generated calibration curve.

Logical Relationships
The relationship between the compound's name, its chemical formula, and its molecular weight

is fundamental to its identity and use in experimental settings.

Phthalic Acid Anhydride-d4 C₈D₄O₃
has formula Molecular Weight

152.14 g/mol
results in

Click to download full resolution via product page

Caption: Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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